Cas no 2580180-82-9 (methyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate)

• Product Name: methyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate
• CAS No: 2580180-82-9
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 5658513
• PubChem ID: 165892945
• Update Time: 2025-06-14

methyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580180-82-9
• EN300-27727119
• methyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylate
• methyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate

• Inchi： 1S/C8H10F3NO3/c1-14-5(13)7-2-6(12,3-7)4(15-7)8(9,10)11/h4H,2-3,12H2,1H3
• InChI Key： SGMYEZADCHOLPI-UHFFFAOYSA-N
• SMILES： FC(C1C2(CC(C(=O)OC)(C2)O1)N)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylate

Research Brief on Methyl 4-Amino-3-(Trifluoromethyl)-2-Oxabicyclo[2.1.1]Hexane-1-Carboxylate (CAS: 2580180-82-9)

The compound methyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylate (CAS: 2580180-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its unique oxabicyclo[2.1.1]hexane core and trifluoromethyl group, exhibits promising potential as a building block for drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have highlighted the synthetic versatility of this compound, which serves as a key intermediate in the preparation of bioactive molecules. Researchers have successfully employed it in the synthesis of gamma-aminobutyric acid (GABA) analogs, demonstrating its utility in modulating GABA receptors—a critical target for anxiolytic and anticonvulsant drugs. The trifluoromethyl group enhances the metabolic stability and bioavailability of derived compounds, addressing common challenges in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, methyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylate was utilized to develop a series of potent and selective inhibitors of cyclooxygenase-2 (COX-2). These inhibitors exhibited superior anti-inflammatory activity compared to traditional NSAIDs, with reduced gastrointestinal side effects. The researchers attributed this improvement to the compound's rigid bicyclic structure, which optimizes binding affinity and selectivity.

Another breakthrough application involves its role in the synthesis of prodrugs for neurodegenerative diseases. A 2024 preclinical study demonstrated that derivatives of this compound could effectively cross the blood-brain barrier (BBB), delivering therapeutic agents to target sites in the brain. This property is particularly valuable for treating conditions such as Alzheimer's disease and Parkinson's disease, where BBB penetration remains a major hurdle.

Ongoing research is exploring the compound's potential in fragment-based drug discovery (FBDD). Its compact, three-dimensional structure makes it an ideal fragment for screening against challenging targets, including protein-protein interactions (PPIs). Early results suggest that it can serve as a versatile scaffold for optimizing ligand efficiency and selectivity.

In conclusion, methyl 4-amino-3-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylate represents a valuable tool in modern drug discovery. Its unique chemical properties and broad applicability position it as a key player in the development of next-generation therapeutics. Future research directions may include further optimization of its pharmacokinetic profile and expansion of its applications in targeted therapy.